Cas no 1803836-74-9 (1-(4-Iodobenzo[d]oxazol-2-yl)ethanone)

• Product Name: 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone
• CAS No: 1803836-74-9
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 4818542
• Update Time: 2025-05-21

1-(4-Iodobenzo[d]oxazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-4-iodobenzo[d]oxazole
• 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone

• Inchi： 1S/C9H6INO2/c1-5(12)9-11-8-6(10)3-2-4-7(8)13-9/h2-4H,1H3
• InChI Key： DJXBOJCWCXKDEB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(C(C)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone

1-(4-Iodobenzo[d]oxazol-2-yl)ethanone: A Comprehensive Overview

1-(4-Iodobenzo[d]oxazol-2-yl)ethanone (CAS No: 1803836-74-9) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its benzo[d]oxazole ring system and an ethanone substituent, exhibits a range of intriguing properties that make it a valuable subject for research and development.

The benzo[d]oxazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. The presence of the iodine substituent at the 4-position of the benzo[d]oxazole ring introduces unique electronic and steric effects, which can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of such iodinated heterocycles in drug design, particularly in targeting specific receptors and enzymes.

One of the most notable aspects of 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone is its versatility in chemical synthesis. Researchers have demonstrated that this compound can serve as a versatile building block for constructing more complex molecules. For instance, its ethanone group can undergo various transformations, such as nucleophilic additions or reductions, to yield derivatives with enhanced functionality. These derivatives have shown promise in areas such as anti-inflammatory drug development and catalytic applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone. Quantum mechanical calculations have revealed that the iodine atom plays a critical role in modulating the compound's electronic properties, making it an attractive candidate for applications in optoelectronics and sensor technologies. Additionally, its ability to form stable coordination complexes with transition metals has opened new avenues for its use in catalysis.

In terms of biological activity, 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone has been shown to exhibit selective inhibition against certain kinases, making it a potential lead compound for anticancer drug discovery. Preclinical studies have demonstrated that this compound can effectively suppress the proliferation of cancer cells without causing significant toxicity to normal cells, suggesting its potential as a targeted therapeutic agent.

The synthesis of 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of an iodinated benzene derivative with an oxazole precursor, followed by oxidation to introduce the ethanone group. Recent optimizations in these synthetic routes have significantly improved yields and reduced production costs, making this compound more accessible for large-scale applications.

From an environmental perspective, 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone has been evaluated for its biodegradability and ecological impact. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other similar organic compounds. However, further research is needed to fully understand its long-term environmental fate and potential risks.

In conclusion, 1-(4-Iodobenzo[d]oxazol-2-yl)ethanone (CAS No: 1803836-74-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations within medicinal chemistry and materials science.